![molecular formula C15H13NO3S B1269034 2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid CAS No. 307341-55-5](/img/structure/B1269034.png)
2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
Overview
Description
“2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid” is a chemical compound with the molecular formula C15H13NO3S . It has an average mass of 287.334 Da and a monoisotopic mass of 287.061615 Da .
Synthesis Analysis
A series of novel arylidene derivatives of 5,6-dihydro-4H-cyclopenta[b]-thiophene-2-carboxylic acid were synthesized by reacting benzylidene derivatives of chloro aldehyde with 2-mercaptoacetic acid . Benzylidene derivatives of chloro aldehyde were prepared from Vilsmeier reaction of 2-benzylidenecyclopentanone and 2-benzylidenecyclohexanone derivatives, obtained from condensation of various aromatic aldehydes with cyclopentanone and cyclohexanone .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: InChI=1S/C10H13NO2S/c1-2-13-10(12)8-6-4-3-5-7(6)14-9(8)11/h2-5,11H2,1H3 .Physical And Chemical Properties Analysis
This compound appears as a brown powder . It has a melting point of 222–224 °C . The IR (KBr) cm −1 values are: 3436, 2918, 2852, 1649, 1531, 1438, 1222, 1171, 1072, 868 . The 1H NMR (400 MHz, DMSO-d6) values are: δ 7.56 (s, 1H), 7.53–7.50 (m, 2H), 7.23–7.19 (m, 2H), 6.74 (s, 1H), 3.32–3.29 (m, 2H), 2.96–2.93 (m, 2H) .Scientific Research Applications
Organic Chemistry
Summary of the Application
The compound “2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid” is used in the synthesis of novel arylidene derivatives . These derivatives have potential applications in various fields, including medicinal chemistry .
Methods of Application
The synthesis of these arylidene derivatives involves reacting benzylidene derivatives of chloro aldehyde with 2-mercaptoacetic acid . This reaction is typically carried out in a suitable solvent and may require heating .
Results or Outcomes
The exact results or outcomes of this synthesis are not specified in the source . However, the creation of these novel arylidene derivatives suggests that they could be used in further research and applications in the field of organic chemistry .
Photochromic and Thermochromic Materials
Summary of the Application
The compound “2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid” can be used to synthesize Schiff base compounds, which are known for their photochromic and thermochromic characteristics .
Methods of Application
A solution of “2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester” and “2-hydroxynaphthaldehyde” in absolute ethanol was heated under reflux for 3 hours .
Results or Outcomes
The exact results or outcomes of this synthesis are not specified in the source . However, the creation of these Schiff base compounds suggests that they could be used in further research and applications in the field of material science .
Future Directions
The synthesized compounds, including “2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid”, showed good antimicrobial activity, especially against methicillin-resistant Staphylococcus aureus . This suggests that these compounds may be potential candidates for future drug discovery and development, particularly in the field of antimicrobial agents .
properties
IUPAC Name |
2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO3S/c17-13(9-5-2-1-3-6-9)16-14-12(15(18)19)10-7-4-8-11(10)20-14/h1-3,5-6H,4,7-8H2,(H,16,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEWRTJYBDZVBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)SC(=C2C(=O)O)NC(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352276 |
Source
|
| Record name | 2-Benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid | |
CAS RN |
307341-55-5 |
Source
|
| Record name | 2-Benzamido-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80352276 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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